5-Amino-6-chloropyridin-3-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Amino-6-chloropyridin-3-ol hydrochloride is a chemical compound with the CAS Number: 2377034-20-1 . It is a powder in physical form and is stored at room temperature . The IUPAC name for this compound is 5-amino-6-chloropyridin-3-ol hydrochloride .
Molecular Structure Analysis
The InChI code for 5-Amino-6-chloropyridin-3-ol hydrochloride is 1S/C5H5ClN2O.ClH/c6-5-4 (7)1-3 (9)2-8-5;/h1-2,9H,7H2;1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The molecular weight of 5-Amino-6-chloropyridin-3-ol hydrochloride is 181.02 . It is a powder in physical form .Scientific Research Applications
Catalysis and Synthesis
The compound has been explored as an intermediate in the synthesis of complex molecules. For instance, selective amination of polyhalopyridines using a palladium-Xantphos complex predominantly yields products like 5-amino-2-chloropyridine, showcasing its potential in catalytic applications and synthesis of pyridine derivatives (Jianguo Ji, Tao Li, W. Bunnelle, 2003).
Supramolecular Chemistry
The compound's structural features enable the construction of supramolecular structures. Research on related pyrimidinyl compounds with hydroxyl and chloro groups has shed light on the influence of hydrogen bonding on molecular packing, providing insights into nucleic acid structures and functions (Yuan Cheng et al., 2011).
Coordination Chemistry
Research into (pyridin-2-yl)aminomethane-1,1-diphosphonic acids and their zinc(II), magnesium(II), and calcium(II) complexation demonstrates the utility of chloropyridinol derivatives in coordination chemistry. These studies help understand ligand conformation and metal complexation, which is crucial for developing new materials and catalysts (E. Matczak-Jon et al., 2010).
Electrocatalysis
Investigations into the electrosynthesis of nicotinic acid derivatives from chloropyridines highlight the electrocatalytic applications of such compounds. The research points to the potential of using chloropyridinols as intermediates in the electrochemical synthesis of biologically relevant molecules (A. Gennaro et al., 2004).
Sensor Technology
Chloropyridinol derivatives have been utilized in designing fluorescent sensors for metal ions. These compounds serve as the basis for sensors that exhibit specific fluorescence responses upon binding to ions like aluminum, demonstrating their potential in environmental monitoring and bioimaging applications (N. Yadav, Ashutosh Kumar Singh, 2018).
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include measures to prevent exposure and instructions on what to do in case of exposure .
properties
IUPAC Name |
5-amino-6-chloropyridin-3-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O.ClH/c6-5-4(7)1-3(9)2-8-5;/h1-2,9H,7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIEXWJOMRQIDNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1N)Cl)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-6-chloropyridin-3-ol hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.